Cas no 97857-90-4 (3,4-Pentadienoic acid, 2-amino-2-(3-aminopropyl)-, hydrochloride)

• Product name: 3,4-Pentadienoic acid, 2-amino-2-(3-aminopropyl)-, hydrochloride
• CAS No: 97857-90-4
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• CID: 750859
• PubChem ID: 71331745

3,4-Pentadienoic acid, 2-amino-2-(3-aminopropyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Pentadienoic acid, 2-amino-2-(3-aminopropyl)-, hydrochloride
• 2-amino-2-(3-aminopropyl)penta-3,4-dienoic acid,hydrochloride
• SCHEMBL10801056
• 97857-90-4
• DTXSID10760289
• 2-Propadienylornithine--hydrogen chloride (1/1)

• Inchi： InChI=1S/C8H14N2O2.ClH/c1-2-4-8(10,7(11)12)5-3-6-9;/h4H,1,3,5-6,9-10H2,(H,11,12);1H
• InChI Key： FAFHNDDVPKZPEO-UHFFFAOYSA-N
• SMILES： C=C=CC(CCCN)(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 206.0822054g/mol
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų